Cas no 2580251-57-4 (3-(2-{(benzyloxy)carbonylamino}ethyl)-1H-indole-2-carboxylic acid)

• Product Name: 3-(2-{(benzyloxy)carbonylamino}ethyl)-1H-indole-2-carboxylic acid
• CAS No: 2580251-57-4
• MF: C₁₉H₁₈N₂O₄
• MW: 338.357224941254
• CID: 5661275
• PubChem ID: 165893766
• Update Time: 2025-06-07

3-(2-{(benzyloxy)carbonylamino}ethyl)-1H-indole-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 2580251-57-4
• 3-(2-{[(benzyloxy)carbonyl]amino}ethyl)-1H-indole-2-carboxylic acid
• EN300-27727532
• 3-(2-{(benzyloxy)carbonylamino}ethyl)-1H-indole-2-carboxylic acid

• Inchi： 1S/C19H18N2O4/c22-18(23)17-15(14-8-4-5-9-16(14)21-17)10-11-20-19(24)25-12-13-6-2-1-3-7-13/h1-9,21H,10-12H2,(H,20,24)(H,22,23)
• InChI Key： UFZLQQXEBBSIIP-UHFFFAOYSA-N
• SMILES： O(CC1C=CC=CC=1)C(NCCC1=C(C(=O)O)NC2C=CC=CC1=2)=O

Computed Properties

• Exact Mass: 338.12665706g/mol
• Monoisotopic Mass: 338.12665706g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 25
• Rotatable Bond Count: 7
• Complexity: 464
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 91.4Ų

Additional information on 3-(2-{(benzyloxy)carbonylamino}ethyl)-1H-indole-2-carboxylic acid

Introduction to 3-(2-{(benzyloxy)carbonylamino}ethyl)-1H-indole-2-carboxylic acid (CAS No. 2580251-57-4)

3-(2-{(benzyloxy)carbonylamino}ethyl)-1H-indole-2-carboxylic acid, identified by its CAS number 2580251-57-4, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical research and chemical synthesis. This compound belongs to the indole derivative family, which is well-documented for its diverse biological activities and potential therapeutic applications. The molecular structure of this compound incorporates several functional groups, including a benzyloxy carbonyl amino side chain and an indole core, which contribute to its unique chemical properties and reactivity.

The indole moiety, a prominent feature in many bioactive molecules, is known for its role in various biological processes. Indole derivatives have been extensively studied for their pharmacological effects, ranging from antimicrobial to anticancer properties. The presence of the benzyloxy carbonyl group in 3-(2-{(benzyloxy)carbonylamino}ethyl)-1H-indole-2-carboxylic acid enhances its stability and reactivity, making it a valuable intermediate in the synthesis of more complex molecules. This compound's structural design allows for further functionalization, enabling researchers to explore its potential in drug development.

In recent years, there has been a growing interest in indole-based compounds due to their promising applications in medicinal chemistry. The benzyloxy carbonyl group, in particular, is frequently used in peptide coupling reactions and as a protecting group for amino acids. This functionality makes 3-(2-{(benzyloxy)carbonylamino}ethyl)-1H-indole-2-carboxylic acid a versatile building block for constructing more intricate pharmacophores. Researchers have leveraged this compound to develop novel analogs with enhanced biological activity and improved pharmacokinetic profiles.

One of the most compelling aspects of 3-(2-{(benzyloxy)carbonylamino}ethyl)-1H-indole-2-carboxylic acid is its potential in the development of targeted therapies. The indole core has been shown to interact with various biological targets, including enzymes and receptors involved in cancer progression and inflammation. By modifying the substituents on the indole ring, scientists can fine-tune the binding affinity and selectivity of these compounds. This flexibility has led to the discovery of several lead compounds that are now undergoing further investigation in clinical trials.

The benzyloxy carbonyl group also plays a crucial role in the chemical synthesis of this compound. It serves as a protecting group for the amino function, allowing for selective reactions at other sites on the molecule. This property is particularly useful in multi-step synthetic routes where regioselectivity is essential. The ability to selectively modify different parts of the molecule without affecting others has made 3-(2-{(benzyloxy)carbonylamino}ethyl)-1H-indole-2-carboxylic acid a valuable tool in medicinal chemistry.

Recent advancements in computational chemistry have further enhanced the utility of this compound. Molecular modeling studies have revealed insights into how 3-(2-{(benzyloxy)carbonylamino}ethyl)-1H-indole-2-carboxylic acid interacts with biological targets at the atomic level. These studies have guided the design of more effective derivatives by predicting how changes in the molecular structure will affect binding affinity and specificity. Such computational approaches are becoming increasingly integral to drug discovery pipelines, reducing the time and cost associated with experimental trials.

The synthesis of 3-(2-{(benzyloxy)carbonylamino}ethyl)-1H-indole-2-carboxylic acid involves several key steps that highlight its complexity and synthetic challenge. The indole core is typically synthesized via cyclization reactions, followed by functionalization at specific positions using palladium-catalyzed cross-coupling reactions or other transition metal-catalyzed processes. The introduction of the benzyloxy carbonyl group requires careful control of reaction conditions to ensure high yield and purity. These synthetic strategies underscore the importance of expertise in organic chemistry when working with such complex molecules.

In conclusion, 3-(2-{(benzyloxy)carbonylamino}ethyl)-1H-indole-2-carboxylic acid (CAS No. 2580251-57-4) is a multifaceted compound with significant potential in pharmaceutical research. Its unique structural features make it a valuable intermediate for synthesizing more complex bioactive molecules. The ongoing exploration of indole derivatives continues to yield promising results, reinforcing their importance as scaffolds for drug development. As research progresses, compounds like 3-(2-{(benzyloxy)carbonylamino}ethyl)-1H-indole-2-carboxylic acid are expected to play a pivotal role in discovering new therapeutic agents that address unmet medical needs.